5-((4-(4-Fluorophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C18H12FN3OS/c19-14-8-6-12(7-9-14)15-11-24-17(20-15)10-16-21-18(22-23-16)13-4-2-1-3-5-13/h1-9,11H,10H2
• InChI Key: WFTNHDUVJMAWCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CC3=NC(=CS3)C4=CC=C(C=C4)F
• Molecular Formula: C18H12FN3OS
• Molecular Weight: 337.4 g/mol

Description

The compound “5-((4-(4-Fluorophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole” is a complex organic molecule. It contains several functional groups, including a thiazole ring, a phenyl ring, and an oxadiazole ring.

Scientific Research Applications

Corrosion Inhibition

1,3,4-Oxadiazole derivatives have been studied for their corrosion inhibition properties for mild steel in sulphuric acid. These compounds form a protective layer on the steel surface, showcasing their potential as corrosion inhibitors in industrial applications (P. Ammal, M. Prajila, A. Joseph, 2018).

Luminescence and OLED Applications

Certain 1,3,4-oxadiazole derivatives exhibit thermally activated delayed fluorescence (TADF), making them suitable for organic light-emitting diodes (OLEDs). These compounds show potential for improving the efficiency and performance of OLED displays and lighting technologies (Matthew W. Cooper et al., 2022).

Liquid Crystalline Properties

The synthesis of bent-shaped 1,3,4-oxadiazole-based compounds has explored their liquid crystalline properties. These materials exhibit various mesophases, highlighting their utility in the development of liquid crystal displays and other photonic devices (Li-rong Zhu et al., 2009).

Anticancer Properties

Novel derivatives containing the 1,3,4-oxadiazole moiety have been synthesized and evaluated for their anticancer properties. Some of these compounds have shown promising cytotoxicity against different cancer cell lines, indicating their potential in the development of new anticancer agents (V. Adimule et al., 2014).

Antimicrobial Agents

1,3,4-Oxadiazole derivatives have been synthesized and evaluated as antimicrobial agents, demonstrating significant activity against various bacterial and fungal strains. This suggests their applicability in developing new antibiotics or disinfectants (K. Parikh, D. Joshi, 2014).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Similar compounds have shown a wide range of biological activities, suggesting that “5-((4-(4-Fluorophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole” may also have potential applications in medicine.

Mechanism of Action

Target of Action

The compound “5-((4-(4-Fluorophenyl)thiazol-2-yl)methyl)-3-phenyl-1,2,4-oxadiazole” contains a thiazole ring, which is a common structural motif in many biologically active compounds . Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects

Mode of Action

The mode of action of “this compound” would depend on its specific biological target. Thiazole derivatives can interact with their targets in various ways, often involving the formation of hydrogen bonds or hydrophobic interactions .

Biochemical Pathways

Without specific information on the compound’s target, it’s difficult to determine the exact biochemical pathways affected by “this compound”. Thiazole derivatives have been found to influence a variety of biochemical pathways related to their biological activities .

Pharmacokinetics

Thiazole derivatives, in general, have diverse pharmacokinetic properties depending on their specific structures .

Result of Action

The molecular and cellular effects of “this compound” would depend on its specific biological target and mode of action. Thiazole derivatives can have a wide range of effects at the molecular and cellular level, consistent with their diverse biological activities .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of “this compound”. These factors can affect the compound’s solubility, stability, and interactions with its target .